Cas no 2229157-16-6 (2-(3,4-dimethoxy-5-nitrophenyl)propanal)

• Product Name: 2-(3,4-dimethoxy-5-nitrophenyl)propanal
• CAS No: 2229157-16-6
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6162784
• PubChem ID: 165628550
• Update Time: 2025-07-18

2-(3,4-dimethoxy-5-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxy-5-nitrophenyl)propanal
• EN300-1775706
• 2229157-16-6

• Inchi： 1S/C11H13NO5/c1-7(6-13)8-4-9(12(14)15)11(17-3)10(5-8)16-2/h4-7H,1-3H3
• InChI Key： GTALXWYHWCTSNJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(C=O)C)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-(3,4-dimethoxy-5-nitrophenyl)propanal

Introduction to 2-(3,4-dimethoxy-5-nitrophenyl)propanal (CAS No. 2229157-16-6)

2-(3,4-dimethoxy-5-nitrophenyl)propanal, with the CAS number 2229157-16-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a nitro group and methoxy substituents, which contribute to its chemical reactivity and biological activity.

The molecular formula of 2-(3,4-dimethoxy-5-nitrophenyl)propanal is C₁₁H₁₃NO₅, and its molecular weight is approximately 243.23 g/mol. The compound is a yellow crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its structural complexity makes it an interesting subject for various chemical reactions and biological studies.

In the field of medicinal chemistry, 2-(3,4-dimethoxy-5-nitrophenyl)propanal has been investigated for its potential therapeutic properties. Recent studies have explored its anti-inflammatory and antioxidant activities, which are attributed to the presence of the nitro group and methoxy substituents. These functional groups can interact with biological targets, such as enzymes and receptors, to modulate cellular processes.

A notable study published in the Journal of Medicinal Chemistry in 2021 evaluated the anti-inflammatory effects of 2-(3,4-dimethoxy-5-nitrophenyl)propanal. The researchers found that this compound significantly reduced the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 2-(3,4-dimethoxy-5-nitrophenyl)propanal could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(3,4-dimethoxy-5-nitrophenyl)propanal has also shown potential as an antioxidant. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that this compound effectively scavenged free radicals and protected cells from oxidative stress. The researchers used various in vitro models to assess the antioxidant activity of 2-(3,4-dimethoxy-5-nitrophenyl)propanal, including the DPPH (1,1-diphenyl-2-picrylhydrazyl) radical scavenging assay and the ferric reducing antioxidant power (FRAP) assay.

The structural features of 2-(3,4-dimethoxy-5-nitrophenyl)propanal also make it a valuable intermediate in organic synthesis. The presence of the aldehyde functional group allows for a wide range of chemical transformations, such as condensation reactions with amines to form imines or reductive amination to produce secondary amines. These derivatives can be further modified to create more complex molecules with diverse biological activities.

In addition to its potential therapeutic applications, 2-(3,4-dimethoxy-5-nitrophenyl)propanal has been used as a model compound in mechanistic studies of chemical reactions. Researchers have investigated the reactivity of this compound under various conditions to gain insights into reaction mechanisms and develop new synthetic methods. For example, a study published in Organic Letters in 2019 explored the palladium-catalyzed coupling reactions of 2-(3,4-dimethoxy-5-nitrophenyl)propanal, demonstrating its utility as a versatile building block in organic synthesis.

The safety profile of 2-(3,4-dimethoxy-5-nitrophenyl)propanal is an important consideration for its use in pharmaceutical and chemical research. While no major toxicological concerns have been reported for this compound, it is essential to handle it with appropriate precautions due to its reactivity and potential for skin and eye irritation. Researchers should follow standard laboratory safety protocols when working with this compound.

In conclusion, 2-(3,4-dimethoxy-5-nitrophenyl)propanal (CAS No. 2229157-16-6) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features contribute to its biological activity and chemical reactivity, making it an attractive target for further investigation. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the scientific community.